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Compound of Interest

Compound Name: Protein kinase inhibitor H-7

Cat. No.: B1206091 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of the

protein kinase inhibitor H-7 dihydrochloride. Designed for researchers, scientists, and drug

development professionals, this guide offers procedural, step-by-step instructions to ensure a

safe laboratory environment and maintain regulatory compliance. Adherence to these protocols

is crucial when handling and disposing of this and other potent chemical compounds.

Key Compound and Safety Data
The following table summarizes essential quantitative data for H-7 dihydrochloride, including its

chemical properties and known biological and toxicological values. This information is critical

for a comprehensive understanding of the compound's characteristics and potential hazards.
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Identifier Value

Chemical Name
1-(5-Isoquinolinesulfonyl)-2-methylpiperazine

dihydrochloride

CAS Number 108930-17-2

Molecular Formula C₁₄H₁₇N₃O₂S · 2HCl

Molecular Weight 364.29 g/mol

Solubility in Water 20 mg/mL

IC₅₀ PKA 3.0 µM

IC₅₀ PKG 5.8 µM

IC₅₀ PKC 6.0 µM

LD₅₀ (H-7 base, mouse, IV) 61 mg/kg (starved), 94 mg/kg (fed)

Experimental Protocols
The IC₅₀ values presented in the table are determined through in vitro kinase activity assays. A

typical protocol for determining the IC₅₀ of an inhibitor like H-7 involves the following steps:

Preparation of Reagents: A reaction buffer containing ATP, the substrate peptide for the

specific kinase (PKA, PKG, or PKC), and the respective kinase enzyme is prepared.

Inhibitor Dilution: A stock solution of H-7 dihydrochloride is serially diluted to create a range

of concentrations.

Kinase Reaction: The kinase, substrate, and varying concentrations of H-7 are incubated in

the reaction buffer. The reaction is initiated by the addition of ATP.

Detection of Kinase Activity: The amount of phosphorylated substrate is quantified. This is

often done using a phosphate-specific antibody in an ELISA format or by measuring the

incorporation of radiolabeled phosphate from [γ-³²P]ATP into the substrate.

Data Analysis: The percentage of kinase inhibition is plotted against the logarithm of the H-7

concentration. The IC₅₀ value is then calculated as the concentration of the inhibitor that
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results in a 50% reduction in kinase activity.

Disposal Workflow
The following diagram outlines the logical workflow for the safe disposal of H-7 dihydrochloride.

Start: H-7 Waste Generation

Step 1:
Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Step 2:
Segregate H-7 Waste

(Solid & Liquid)

Step 3a:
Contain Solid Waste

in Labeled Hazardous
Waste Container

Step 3b:
Contain Liquid Waste

in Labeled, Leak-Proof
Hazardous Waste Container

Step 4:
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Step 5:
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Workflow for the safe disposal of H-7 dihydrochloride.

Step-by-Step Disposal Procedures
All waste containing H-7 dihydrochloride, including the pure compound, solutions, and

contaminated labware, must be treated as hazardous chemical waste.

Personal Protective Equipment (PPE)
Before handling H-7 dihydrochloride for any purpose, including disposal, it is imperative to wear

appropriate personal protective equipment. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

Waste Segregation
At the point of generation, segregate all waste contaminated with H-7 dihydrochloride from

other waste streams. This includes:

Solid Waste: Unused or expired H-7 dihydrochloride powder, contaminated weighing paper,

pipette tips, gloves, and other disposable labware.

Liquid Waste: Solutions containing H-7 dihydrochloride, including stock solutions,

experimental solutions, and the first rinse of any container that held the compound.

Waste Containment
Solid Waste: Place all solid waste into a designated, durable, and sealable hazardous waste

container. The container should be clearly labeled as "Hazardous Waste" and include the full

chemical name: "H-7 dihydrochloride" and its CAS number (108930-17-2).

Liquid Waste: Collect all liquid waste in a dedicated, leak-proof, and shatter-resistant

container. This container must also be clearly labeled as "Hazardous Waste" with the
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chemical name and CAS number. Keep the container sealed when not in use. Crucially, do

not discharge any waste containing H-7 dihydrochloride into the sewer system.

Storage
Store all hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory. Ensure that incompatible waste types are kept separate to prevent any

adverse chemical reactions.

Decontamination
Decontaminate any surfaces or equipment that have come into contact with H-7

dihydrochloride. A standard procedure involves wiping the surface with a suitable solvent (such

as 70% ethanol) followed by a cleaning agent. All cleaning materials (e.g., wipes, absorbent

pads) must be disposed of as solid hazardous waste.

Final Disposal
Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor. Ensure that

all labeling and container requirements are met according to federal, state, and local

regulations.

To cite this document: BenchChem. [Proper Disposal of Protein Kinase Inhibitor H-7: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206091#protein-kinase-inhibitor-h-7-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1206091#protein-kinase-inhibitor-h-7-proper-disposal-procedures
https://www.benchchem.com/product/b1206091#protein-kinase-inhibitor-h-7-proper-disposal-procedures
https://www.benchchem.com/product/b1206091#protein-kinase-inhibitor-h-7-proper-disposal-procedures
https://www.benchchem.com/product/b1206091#protein-kinase-inhibitor-h-7-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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